Cas no 66862-94-0 (1,2-Diaminocyclohexane platinum bis(glucuronate))

• Product Name: 1,2-Diaminocyclohexane platinum bis(glucuronate)
• CAS No: 66862-94-0
• MF: C₁₈H₃₂N₂O₁₄Pt
• MW: 695.529689788818
• CID: 964800
• Update Time: 2023-08-02

1,2-Diaminocyclohexane platinum bis(glucuronate) Chemical and Physical Properties

Names and Identifiers

• cyclohexane-1,2-diamine, platinum(+2) cation, 2,3,4,5-tetrahydroxy-6-o xo-hexanoate
• 1,2-Diaminocyclohexane platinum bis(glucuronate)
• Platinum(II) 1,2-diaminocyclohexane bis(glucuronate)
• Platinum, (1,2-cyclohexanediamine-N,N')bis(D-glucuronato-O6)-, (SP-4-3-(cis))-
• Platinum(2+) hexuronate--cyclohexane-1,2-diamine (1/2/1)
• Platinum, (1,2-cyclohexanediamine-N,N')bis(D-glucuronato-O1)-, (SP-4-2-(1R-trans))-

• Inchi： 1S/C6H14N2.2C6H10O7.Pt/c7-5-3-1-2-4-6(5)8;2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h5-6H,1-4,7-8H2;2*1-5,8-11H,(H,12,13);/q;;;+2/p-2
• InChI Key： WWLGRFHXQRIPSA-UHFFFAOYSA-L
• SMILES： [Pt+2].OC(C(C(=O)[O-])O)C(C(C=O)O)O.OC(C(C(=O)[O-])O)C(C(C=O)O)O.NC1CCCCC1N

Computed Properties

• Exact Mass: 695.15
• Monoisotopic Mass: 695.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 328

Experimental Properties

• Boiling Point: 553.4°Cat760mmHg
• Flash Point: 302.6°C